Cas no 52736-17-1 (Benzenesulfonic acid,4-amino-, aluminum salt (3:1))
52736-17-1 structure
Product Name:Benzenesulfonic acid,4-amino-, aluminum salt (3:1)
CAS No:52736-17-1
MF:C6H6AlNO3S
MW:199.163279056549
CID:373704
PubChem ID:3085016
Update Time:2025-04-19
Benzenesulfonic acid,4-amino-, aluminum salt (3:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,4-amino-, aluminum salt (3:1)
- aluminium tris(sulphanilate)
- benzenesulfonate, 4-amino-, aluminum salt
- EINECS 258-145-2
- 52736-17-1
-
- Inchi: 1S/C6H7NO3S.Al/c7-5-1-3-6(4-2-5)11(8,9)10;/h1-4H,7H2,(H,8,9,10);/q;+3/p-1
- InChI Key: NQVQGYJINKSTJR-UHFFFAOYSA-M
- SMILES: S(C1C=CC(=CC=1)N)(=O)(=O)[O-].[Al+3]
Computed Properties
- Exact Mass: 543.00214
- Monoisotopic Mass: 198.9883776g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 197
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.6Ų
Experimental Properties
- PSA: 249.66
Benzenesulfonic acid,4-amino-, aluminum salt (3:1) Related Literature
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
52736-17-1 (Benzenesulfonic acid,4-amino-, aluminum salt (3:1)) Related Products
- 93-00-5(6-Amino-2-naphthalenesulfonic Acid)
- 84-86-6(4-Amino-1-naphthalenesulfonic Acid)
- 88-21-1(Aniline-2-sulfonic acid)
- 84-89-9(5-Amino-1-naphthalenesulfonic Acid, 90%)
- 86-65-7(7-Amino-1,3-naphthalenedisulfonic Acid)
- 119-28-8(1-Amino-7-naphthalenesulfonic Acid)
- 119-79-9(5-Amino-2-naphthalenesulfonic Acid)
- 81-05-0(6-Amino-1-naphthalenesulfonic acid)
- 7474-78-4(3,4-Diaminobenzenesulfonic acid)
- 121-47-1(Metanilic acid)
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